1,1,3,3-Tetrachloro-1-fluoropropane
Overview
Description
1,1,3,3-Tetrachloro-1-fluoropropane is a chemical compound with the molecular formula C3H3Cl4F. It has an average mass of 199.866 Da and a monoisotopic mass of 197.897293 Da .
Molecular Structure Analysis
The molecular structure of 1,1,3,3-Tetrachloro-1-fluoropropane consists of 3 carbon atoms, 3 hydrogen atoms, 4 chlorine atoms, and 1 fluorine atom . For a more detailed structure, you may refer to resources like ChemSpider or other chemical databases.Physical And Chemical Properties Analysis
1,1,3,3-Tetrachloro-1-fluoropropane has a density of 1.5±0.1 g/cm3. It has a boiling point of 153.3±8.0 °C at 760 mmHg. The vapor pressure of the compound is 4.3±0.3 mmHg at 25°C. The enthalpy of vaporization is 37.4±3.0 kJ/mol. The flash point is 50.9±11.9 °C .Scientific Research Applications
1. Use in Lithium-Ion Batteries
1,1,3,3-Tetrachloro-1-fluoropropane derivatives like 1-Fluoropropane-2-one have been investigated as effective solid-electrolyte interphase (SEI) forming additives in lithium-ion batteries. These compounds show potential in enhancing first-cycle efficiency, high-rate performance, and long-term cycling stability in batteries (Krämer et al., 2012).
2. Synthesis of Esters
Research has utilized 1,1,3,3-Tetrachloro-1-fluoropropane and its variants for the synthesis of esters, particularly alkyl esters of 3-fluoro-3-nitroacrylic acid. This demonstrates the compound's utility in organic synthesis and chemical manufacturing (Oreshko et al., 1989).
3. Molecular Motion Studies
Studies involving derivatives of 1,1,3,3-Tetrachloro-1-fluoropropane, such as 1,1,1,2-Tetrachloro-2-methylpropane, have been conducted to understand molecular motion in crystal lattices. This research contributes to the fundamental understanding of molecular dynamics in solid-state chemistry (Koide et al., 1956; KoideTsutomu & OdaTsutomu, 1967).
4. Conformational and Structural Studies
Conformational and structural studies of related compounds like 1-Fluoropropane provide insights into molecular structures and behaviors, which are crucial for understanding chemical reactions and designing new materials (Guirgis et al., 1999).
5. Electrophilic Fluorination
1,1,3,3-Tetrachloro-1-fluoropropane and its related compounds play a significant role in electrophilic fluorination, a crucial method in organofluorine chemistry for introducing fluorine atoms into organic molecules. This method is vital for synthesizing various fluorinated organic compounds with potential applications in pharmaceuticals and agrochemicals (Singh & Shreeve, 2004).
6. Thermodynamic and Transport Properties
Research into compounds like HFC-227ea, which is structurally related to 1,1,3,3-Tetrachloro-1-fluoropropane, provides valuable data on thermodynamic and transport properties of such compounds. This information is essential for applications in refrigeration, air conditioning, and as fire suppression agents (Baginskii & Stankus, 2003).
Safety and Hazards
properties
IUPAC Name |
1,1,3,3-tetrachloro-1-fluoropropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3Cl4F/c4-2(5)1-3(6,7)8/h2H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IAHLQJBJZKIZIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(Cl)Cl)C(F)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3Cl4F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380183 |
Source
|
| Record name | 1,1,3,3-tetrachloro-1-fluoropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,3,3-Tetrachloro-1-fluoropropane | |
CAS RN |
175897-94-6 |
Source
|
| Record name | 1,1,3,3-tetrachloro-1-fluoropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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